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Compound of Interest |

3-[(2-
Compound Name: ) o
Chlorophenyl)aminojpropanenitrile

CAS No.: 94-89-3

Cat. No.: B1580900

. J

Executive Summary & Compound Profile

Objective: To define the safe handling, segregation, and disposal protocols for 3-[(2-
Chlorophenyl)amino]propanenitrile (CAS: 94-89-3).[1] Critical Hazard: As an aminonitrile
derivative, this compound poses a dual threat: potential cyanide generation under acidic
conditions and environmental persistence due to chlorination. It must be managed as
Hazardous Halogenated Organic Waste.

Parameter Technical Specification

Chemical Name 3-[(2-Chlorophenyl)amino]propanenitrile

CAS Number 94-89-3

Molecular Formula CoHoCIN2

Primary Hazards (GHS) Acute Toxicity (Oral/Dermal), Skin/Eye Irritant
Waste Stream Halogenated Organic (High BTU Incineration)

- Strong Acids (Risk of HCN evolution), Strong
Incompatibilities o
Oxidizers

Waste Characterization & Classification Logic
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Expert Insight: Do not assume this compound is a standard "organic solvent.” Its nitrile group (-
C=N) requires specific segregation logic to prevent fatal accidents in waste consolidation
areas.

Regulatory Status (RCRA)

While 3-[(2-Chlorophenyl)amino]propanenitrile is not explicitly "P-listed" (unlike its precursor
3-chloropropionitrile [P022]), it acts as a Characteristic Hazardous Waste under RCRA
guidelines:

 Toxicity: Due to the chlorinated aromatic ring.[2]

» Reactivity (Potential): Capable of generating toxic gases (cyanides) if exposed to strong
acids (pH < 2).

Decision Matrix: Waste Stream Assignment
e |s it mixed with acids?

STOP. Neutralize immediately before consolidation.

e |s it mixed with non-halogenated solvents?
Classify as Halogenated (the chlorine atom contaminates the entire mixture).

Segregation & Storage Protocol

The Causality of Safety: Improper segregation is the leading cause of laboratory waste
accidents. Mixing nitriles with acidic waste streams can generate Hydrogen Cyanide (HCN)
gas, which is lethal at 300 ppm within minutes.

Step-by-Step Segregation:

o Container Selection: Use High-Density Polyethylene (HDPE) or amber glass containers.
Avoid metal cans due to potential corrosion from hydrolysis byproducts.

e Labeling:

o Primary Label: "HAZARDOUS WASTE - HALOGENATED ORGANIC."[3]
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o Secondary Warning: "CONTAINS NITRILES - DO NOT ADD ACID."

e pH Verification: Before adding this compound to a central waste carboy, verify the carboy's
pH is neutral or basic (pH 7-10). Never add to a container with pH < 7.

Disposal Workflow (The "Lab Pack" Method)

For research quantities (< 5009), the "Lab Pack" method for off-site incineration is the industry
gold standard.

Protocol 1: Solid/Residue Disposal

o Containment: Place solid residues, contaminated spatulas, or weighing boats into a wide-
mouth polyethylene jar.

e Inert Filler: Add vermiculite or diatomaceous earth to cushion the waste and absorb potential
leachate.

e Sealing: Screw the lid tight and tape it shut.

» Manifesting: List the full chemical name on the waste tag. Do not use abbreviations (e.g.,
avoid "CPAPN").

Protocol 2: Liquid Waste (Mother Liquors)

¢ Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, Ethyl Acetate) is compatible
with halogenated streams.

o Transfer: Pour into the designated "Halogenated Waste" carboy using a funnel.

e Log Entry: Immediately log the volume and mass of the nitrile added to the waste container's
inventory sheet. This is critical for the disposal vendor's safety assessment.

Visualizations
Figure 1: Waste Stream Decision Logic

Caption: Logical flow for determining the correct waste stream, emphasizing the critical "Acid
Check" to prevent HCN generation.
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Waste Generation:

3-[(2-Chlorophenyl)amino]propanenitrile
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Figure 2: Emergency Spill Response Workflow
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Caption: Immediate tactical response to a spill, prioritizing respiratory protection due to
potential volatile toxicity.[1]
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[1][2][3][4][5][6]
Emergency Procedures

Scenario Immediate Action

) Wash with soap and water for 15 minutes.[1] Do
Skin Contact . . .
not use organic solvents (increases absorption).

Flush with water for 15 minutes, lifting eyelids.
Eye Contact ) .
[1][2] Seek medical attention.

Move to fresh air immediately. If breathing is

Inhalation difficult, administer oxygen (trained personnel
only).
) Do NOT induce vomiting unless instructed by
Ingestion . i .
poison control. Rinse mouth with water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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